Cas no 64643-86-3 (1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-)
64643-86-3 structure
Product Name:1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
CAS No:64643-86-3
MF:C25H37N3
MW:379.581386327744
CID:1680246
Update Time:2024-08-30
1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)-
- 1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- (9CI)
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- Inchi: 1S/C25H37N3/c1-3-11-23(12-4-1)13-9-21-28-20-8-7-17-26-19-16-25(27-18-10-22-28)24-14-5-2-6-15-24/h1-6,11-12,14-15,25-27H,7-10,13,16-22H2/t25-/m0/s1
- InChI Key: ONKJDSAMPJOFBL-VWLOTQADSA-N
- SMILES: N1(CCCC2=CC=CC=C2)CCCCNCC[C@@H](C2=CC=CC=C2)NCCC1
Computed Properties
- Exact Mass: 379.29901
Experimental Properties
- Density: 0.966±0.06 g/cm3(Predicted)
- Boiling Point: 532.1±50.0 °C(Predicted)
- PSA: 27.3
- pka: 10.92±0.40(Predicted)
1,5,9-Triazacyclotridecane, 6-phenyl-1-(3-phenylpropyl)-, (S)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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